Cas no 1261635-96-4 (2-Hydroxy-3-(4-(trifluoromethyl)phenyl)pyridine-4-acetonitrile)

• Product Name: 2-Hydroxy-3-(4-(trifluoromethyl)phenyl)pyridine-4-acetonitrile
• CAS No: 1261635-96-4
• MF: C₁₄H₉F₃N₂O
• MW: 278.229273557663
• CID: 4800182
• Update Time: 2025-10-29

2-Hydroxy-3-(4-(trifluoromethyl)phenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-(4-(trifluoromethyl)phenyl)pyridine-4-acetonitrile

• Inchi： 1S/C14H9F3N2O/c15-14(16,17)11-3-1-9(2-4-11)12-10(5-7-18)6-8-19-13(12)20/h1-4,6,8H,5H2,(H,19,20)
• InChI Key： VVNYOGJEZVOASQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C(NC=CC=1CC#N)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 502
• XLogP3: 1.9
• Topological Polar Surface Area: 52.9

Additional information on 2-Hydroxy-3-(4-(trifluoromethyl)phenyl)pyridine-4-acetonitrile

Comprehensive Overview of 2-Hydroxy-3-(4-(Trifluoromethyl)phenyl)Pyridine-4-Acetonitrile (CAS 1261635-96-4)

2-Hydroxy-3-(4-(trifluoromethyl)phenyl)pyridine-4-acetonitrile, identified by the CAS number 1261635-96-4, is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule features a pyridine core substituted with a hydroxyl group at the 2-position, a trifluoromethylated phenyl ring at the 3-position, and an acetonitrile moiety at the 4-position. The unique combination of these functional groups imparts distinct physicochemical properties, making it a promising scaffold for drug discovery and development.

The structural framework of 2-hydroxy-pyridine derivatives is well-documented in the literature for their ability to modulate various biological targets. The introduction of a trifluoromethyl group (–CF₃) at the para position of the phenyl ring enhances lipophilicity and metabolic stability, which are critical parameters in optimizing drug-like properties. Recent studies have highlighted how such fluorinated aromatic substituents can improve binding affinity to protein targets while reducing off-target effects, positioning this compound as a valuable lead in hit-to-lead optimization campaigns.

In terms of synthetic accessibility, the preparation of CAS 1261635-96-4 typically involves multistep organic synthesis. A common approach begins with the alkylation or arylation of pyridine derivatives followed by selective hydroxylation and nitrile formation. The trifluoromethyl substitution is often achieved through transition-metal-catalyzed cross-coupling reactions, such as those involving aryl triflates or boronic acids. These methodologies align with modern green chemistry principles by minimizing waste generation and utilizing atom-efficient processes.

Biological evaluation studies have demonstrated that compounds bearing similar structural motifs to CAS 1261635-96-4 exhibit diverse pharmacological activities. For instance, pyridine-based scaffolds with hydroxyl and nitrile functionalities have been reported as potent inhibitors of kinases, proteases, and other enzyme classes relevant to oncology and inflammatory diseases. The trifluoromethyl group further enhances these properties by modulating solubility profiles and metabolic resistance pathways.

The application potential of this compound extends beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. In agriculture, similar fluorinated heterocycles are being explored for their herbicidal activity due to their ability to disrupt plant-specific metabolic enzymes without affecting mammalian systems. Additionally, the nitrile functionality can be converted into other bioactive groups through chemical transformations like hydrolysis or amidation.

In computational modeling studies, molecular docking simulations have revealed that the spatial arrangement of functional groups in CAS 1261635-96-4 allows for optimal interactions with target proteins via hydrogen bonding (from the hydroxyl group), π-stacking (from the aromatic rings), and electrostatic interactions (from the nitrile moiety). These findings support its use as a starting point for structure-based drug design projects targeting G-protein coupled receptors or nuclear hormone receptors.

Safety profiling data from preclinical models indicates that this class of compounds generally exhibits favorable toxicity profiles when compared to non-fluorinated analogs. The enhanced metabolic stability conferred by fluorination reduces hepatic clearance rates while maintaining therapeutic efficacy at lower dosages—a critical advantage in chronic disease management scenarios.

The commercial availability of intermediates required for synthesizing CAS 1261635-96-4 has also improved significantly over recent years due to advancements in industrial chemical manufacturing techniques. This accessibility facilitates both academic research endeavors and industrial-scale production requirements necessary for clinical candidate selection processes.

Ongoing research efforts continue to explore novel applications for this versatile scaffold. For example, recent publications have investigated its potential as a fluorescent probe due to the inherent chromophoric properties associated with pyridine-nitrile conjugated systems. Such applications could revolutionize cellular imaging technologies by enabling real-time monitoring of biochemical processes within living organisms.

In summary, CAS 1261635-96-4, or more precisely known as 2-hydroxy-pyridine acetonitriles with trifluoromethyl substitutions, represents an exciting frontier in modern medicinal chemistry research. Its unique combination of structural features provides an ideal platform for developing next-generation therapeutics across multiple therapeutic areas while adhering to contemporary standards in drug design and development.